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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of sorbitan monooleate (also known as Span

80) with other low Hydrophilic-Lipophilic Balance (HLB) nonionic surfactants. The focus is on

their performance characteristics, supported by experimental data, to aid in the selection of

appropriate excipients for pharmaceutical and research applications.

Introduction to Low HLB Nonionic Surfactants
Nonionic surfactants are amphiphilic molecules widely used in pharmaceutical formulations to

create stable emulsions, enhance the solubility of poorly water-soluble drugs, and improve drug

delivery.[1] The Hydrophilic-Lipophilic Balance (HLB) value is a critical parameter that indicates

the surfactant's affinity for water or oil.[2] Surfactants with low HLB values (typically below 10)

are more lipophilic (oil-loving) and are primarily used as water-in-oil (W/O) emulsifiers.[2]

Sorbitan monooleate (Span 80) is a widely used low HLB nonionic surfactant derived from the

esterification of sorbitol with oleic acid.[3] With an HLB value of 4.3, it is particularly effective at

forming stable W/O emulsions and is used extensively in cosmetics, foods, and

pharmaceuticals.[3][4] Its applications in drug delivery include acting as a wetting agent, a

dispersant, and an enhancer for the bioavailability of lipophilic compounds.[5]

This guide compares sorbitan monooleate to other sorbitan esters with low HLB values,

focusing on their physicochemical properties and performance in creating stable emulsions.
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Physicochemical Properties
The properties of a surfactant, such as its HLB value, chemical structure, and physical form,

dictate its function and application. Sorbitan esters, a common class of low HLB nonionic

surfactants, vary based on the fatty acid chain attached to the sorbitan head group.
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Surfactan
t

Common
Name

HLB
Value

Chemical
Formula

Molar
Mass (
g/mol )

Physical
Form at
25°C

Key
Character
istics

Sorbitan

Monooleat

e

Span 80 4.3 C₂₄H₄₄O₆ 428.61

Amber,

viscous

liquid

Unsaturate

d oleic acid

tail; widely

used for

W/O

emulsions.

[4][5][6]

Sorbitan

Trioleate
Span 85 1.8 C₆₀H₁₀₈O₈ 957.46

Pale

yellow,

viscous

liquid

Highly

lipophilic

due to

three oleic

acid

chains;

suitable for

W/O

emulsions.

[1]

Sorbitan

Monostear

ate

Span 60 4.7 C₂₄H₄₆O₆ 430.62 White solid

Saturated

stearic acid

tail; solid at

room

temperatur

e.[6]

Sorbitan

Monopalmi

tate

Span 40 6.7 C₂₂H₄₂O₆ 402.57 Solid

Saturated

palmitic

acid tail.[7]

[8]

Sorbitan

Monolaurat

e

Span 20 8.6 C₁₈H₃₄O₆ 346.46 Liquid Shorter,

saturated

lauric acid

tail; higher

HLB
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among

low-HLB

Spans.[2]

[7][9]

Performance Comparison: Emulsification
The primary function of low HLB surfactants is to stabilize W/O emulsions. Performance can be

evaluated by measuring the resulting emulsion's droplet size and stability over time. Smaller

and more uniform droplet sizes generally indicate better emulsification and lead to more stable

formulations.

A study comparing different non-ionic emulsifiers demonstrated significant differences in the

mean droplet size of the resulting emulsions. While this study focused on oil-in-water (O/W)

emulsions using blends to achieve higher HLB values, the inherent properties of the individual

surfactants contribute to these outcomes. For instance, blends containing POE (20) sorbitan
monooleate produced emulsions with moderate average droplet sizes ranging from 1.233 μm

to 1.577 μm.[10] Another study highlighted that the structure of the sorbitan ester tail plays a

crucial role; unsaturated tails (like in Span 80 and Span 85) were found to be more effective at

promoting the separation of tetrahydrofuran and water at lower concentrations compared to

their saturated counterparts.[7]

Surfactant Blend
Component

Resulting Emulsion Mean
Droplet Size (μm)

Observation

Blend of fatty acid POE 0.482 - 1.301
Lowest average mean droplet

size observed in the study.[10]

Blend of POE (20) sorbitan

monooleate
1.233 - 1.577

Moderate average mean

droplet size.[10]

Blend of fatty alcohol POE (25) 1.970 - 2.099
Highest average mean droplet

size observed in the study.[10]

Experimental Protocols
Emulsion Preparation and Droplet Size Analysis
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This protocol describes a general method for preparing and characterizing an emulsion to

evaluate surfactant performance.

Objective: To prepare an oil-in-water emulsion using a blend of non-ionic surfactants and to

analyze the mean droplet size as an indicator of emulsification efficiency.

Materials:

Oil Phase (e.g., Palm Methyl Ester C12-18)

Aqueous Phase (Deionized Water)

Low HLB Surfactant (e.g., Sorbitan Monooleate)

High HLB Surfactant

High-Speed Homogenizer (e.g., Silverson L4R)

Droplet Size Analyzer (e.g., Malvern Zetasizer)

Methodology:

Preparation of Surfactant Blends: Prepare various blends of low and high HLB surfactants to

achieve a target HLB range (e.g., 10-14 for O/W emulsions).[10]

Mixing: Weigh the oil phase and the surfactant blend into a beaker. Heat to 52 ± 2°C. In a

separate beaker, heat the aqueous phase to the same temperature.

Homogenization: Slowly add the aqueous phase to the oil/surfactant mixture while

homogenizing at high speed (e.g., 6000 rpm) for 5 minutes.

Cooling: Allow the formed emulsion to cool to room temperature while stirring gently.

Droplet Size Analysis: Dilute an aliquot of the emulsion with deionized water. Measure the

mean droplet size using a laser diffraction particle size analyzer.[10]

Workflow for Emulsion Preparation and Analysis
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The following diagram illustrates the typical workflow for preparing an emulsion and evaluating

the performance of the chosen surfactant system.

Emulsion Preparation

Performance Analysis

1. Weigh Oil Phase
& Surfactant Blend

3. Heat Both Phases
(e.g., 52°C)

2. Weigh Aqueous Phase

4. Combine Phases under
High-Speed Homogenization

Combine

5. Cool Emulsion with
Gentle Stirring

6. Dilute Emulsion Sample

7. Measure Droplet Size
(e.g., Laser Diffraction)

8. Assess Emulsion Stability
(e.g., Zeta Potential, Visual)

9. Data Analysis & Comparison
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Click to download full resolution via product page

Caption: Experimental workflow for emulsion preparation and subsequent performance

analysis.

Relationship Between HLB Value and Emulsion Type
The HLB value is the primary indicator for selecting a surfactant for a specific type of emulsion.

Low HLB surfactants favor the formation of water-in-oil emulsions, while high HLB surfactants

favor oil-in-water emulsions.

HLB Scale Surfactant Type Favored Emulsion Type

Low HLB (0-10) High HLB (10-20)

Lipophilic
(Oil-Soluble)

Hydrophilic
(Water-Soluble)

Water-in-Oil (W/O)Promotes

Oil-in-Water (O/W)
Promotes

Click to download full resolution via product page

Caption: Relationship between surfactant HLB value and the type of emulsion it favors.

Conclusion
Sorbitan monooleate (Span 80) is a versatile and effective low HLB nonionic surfactant for

forming water-in-oil emulsions. Its performance is comparable to other sorbitan esters, with the

specific choice depending on the required physicochemical properties, such as physical form

(liquid vs. solid) and the desired degree of lipophilicity. For instance, for highly lipophilic

systems, sorbitan trioleate (Span 85) with its very low HLB of 1.8 might be a more suitable

choice.[1] Conversely, for applications requiring slightly less lipophilicity or when formulating

with other surfactants, sorbitan esters with higher HLB values like Span 40 or Span 20 could be

considered.[7] The selection process must be guided by experimental evaluation, focusing on

emulsion stability and droplet size, to ensure optimal performance in the final formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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